BENGHE Validation & Comparative

Check Availability & Pricing

Mechanical properties of composites from 3-(4-
Chlorophenoxy)phthalonitrile versus epoxy
resins

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(4-Chlorophenoxy)phthalonitrile

Cat. No.: B340824

A Comparative Guide to the Mechanical
Properties of Phthalonitrile and Epoxy Resin
Composites

For researchers, scientists, and professionals in materials development, the selection of a
polymer matrix for high-performance composites is a critical decision. This guide provides a
comparative analysis of the mechanical properties of composites derived from phthalonitrile
resins versus traditional epoxy resins, supported by representative experimental data and
standardized testing protocols.

While specific data for composites based on 3-(4-Chlorophenoxy)phthalonitrile is not readily
available in published literature, this guide utilizes data from various high-performance
phthalonitrile-based composites as a representative comparison against established
aerospace-grade epoxy composites. Phthalonitrile resins are renowned for their exceptional
thermal and oxidative stability, making them candidates for applications in extreme
environments where conventional polymers may falter. Epoxy resins, on the other hand, are
widely utilized in the aerospace and automotive industries due to their excellent mechanical
strength, adhesive properties, and established processing techniques.[1][2]

Comparative Mechanical Properties
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The selection of a resin system for a composite material is heavily dependent on the desired
mechanical performance. The following table summarizes typical mechanical properties for
carbon and glass fiber reinforced phthalonitrile and epoxy composites. It is important to note
that these values can vary significantly based on the specific resin formulation, fiber type, fiber
volume fraction, and manufacturing process.
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Mechanical Phthalonitrile .
. Epoxy Composites  Test Standard

Property Composites
Tensile Strength ASTM D3039
Carbon Fiber

_ 410 - 633 MPa 600 - 867 MPa[3]
Reinforced
Glass Fiber

) ~946 MPa[4] 330 - 370 MPa
Reinforced
Tensile Modulus ASTM D3039
Carbon Fiber _

) Not widely reported ~130 GPa
Reinforced
Glass Fiber )

) Not widely reported ~25 GPa
Reinforced
Flexural Strength ASTM D790
Carbon Fiber

) ~535 MPa[4] 600 - 761 MPa[3]
Reinforced
Glass Fiber

) 668 - 946 MPa[4] 400 - 500 MPa
Reinforced
Flexural Modulus ASTM D790
Carbon Fiber

) ~21.7 GPa[4] ~120 GPa
Reinforced
Glass Fiber ]

, Not widely reported ~20 GPa
Reinforced
Compressive Strength ASTM D3410
Carbon Fiber

. 72.2 - 633 MPa[5][6] ~500 MPa
Reinforced
Glass Fiber

, ~620 MPa[4] ~300 MPa
Reinforced
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Interlaminar Shear

ASTM D2344

Strength (ILSS)
Carbon Fiber

, 42.9 MPa 60 - 80 MPa
Reinforced
Glass Fiber

) 84.6 - 86 MPa[4] 40 - 60 MPa
Reinforced

Experimental Protocols

The mechanical properties presented in this guide are determined using standardized test
methods developed by ASTM International. Adherence to these protocols ensures consistency
and comparability of data across different materials and laboratories.

Tensile Testing (ASTM D3039)

This test method determines the in-plane tensile properties of polymer matrix composite
materials. A rectangular specimen is gripped at both ends and subjected to a controlled tensile
force until failure. Strain is typically measured using extensometers or strain gauges to
determine the material's modulus of elasticity and ultimate strain.

Flexural Testing (ASTM D790)

Flexural properties are determined by placing a rectangular specimen on two supports and
applying a load to the center (3-point bending). This test measures the material's ability to
resist bending forces and is used to determine the flexural strength and modulus.

Compressive Testing (ASTM D3410)

This standard outlines the procedure for determining the in-plane compressive properties of
polymer matrix composites. A specially prepared specimen is loaded in compression to
determine its ultimate compressive strength and modulus.

Short-Beam Shear (SBS) Testing (ASTM D2344)

The interlaminar shear strength (ILSS) of a composite is a measure of the shear strength
between layers of reinforcement. The SBS test involves a three-point bend test on a short, thick
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specimen to induce interlaminar shear failure.

Experimental Workflow for Mechanical
Characterization

The following diagram illustrates a typical workflow for the mechanical characterization of a
polymer matrix composite.
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Caption: Workflow for Mechanical Property Comparison.
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Logical Relationship of Composite Performance

The interplay between the constituent materials and the manufacturing process dictates the
final mechanical performance of the composite.

Inputs

Process Output

Resin Properties Fiber-Matrix Interface Manufacturing Process Composite Mechanical Performance
(e.g., Tg, Modulus, Toughness) (e.g., Cure Cycle, Fiber Volume) (Tensile, Flexural, Compressive, etc.)

Click to download full resolution via product page

Caption: Factors Influencing Composite Mechanical Performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Mechanical properties of aerospace epoxy composites reinforced with 2D nano-fillers:
current status and road to industrialization - PMC [pmc.ncbi.nim.nih.gov]

o 2. Carbon-fiber reinforced polymer - Wikipedia [en.wikipedia.org]
o 3.ijcrt.org [ijcrt.org]

o 4. researchgate.net [researchgate.net]

o 5. researchgate.net [researchgate.net]

o 6. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Mechanical properties of composites from 3-(4-
Chlorophenoxy)phthalonitrile versus epoxy resins]. BenchChem, [2025]. [Online PDF].

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b340824?utm_src=pdf-body-img
https://www.benchchem.com/product/b340824?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9417658/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9417658/
https://en.wikipedia.org/wiki/Carbon-fiber_reinforced_polymer
https://ijcrt.org/papers/IJCRT2403475.pdf
https://www.researchgate.net/publication/318598068_Novel_phthalonitrile-based_composites_with_excellent_processing_thermal_and_mechanical_properties
https://www.researchgate.net/publication/356557463_CC_composites_developed_from_phthalonitrile_based_composites
https://www.researchgate.net/publication/323777126_Sustainable_fire-resistant_phthalonitrile-based_glass_fiber_composites
https://www.benchchem.com/product/b340824#mechanical-properties-of-composites-from-3-4-chlorophenoxy-phthalonitrile-versus-epoxy-resins
https://www.benchchem.com/product/b340824#mechanical-properties-of-composites-from-3-4-chlorophenoxy-phthalonitrile-versus-epoxy-resins
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b340824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Available at: [https://www.benchchem.com/product/b340824#mechanical-properties-of-
composites-from-3-4-chlorophenoxy-phthalonitrile-versus-epoxy-resins]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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